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Compound of Interest

Compound Name: 2-Chloro-2-methylbutanal

Cat. No.: B14384951

Technical Guide: 2-Chloro-2-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 2-Chloro-2-methylbutanal, a halogenated aldehyde of interest in synthetic
chemistry and potential applications in drug discovery and development.

Core Physicochemical Data

The essential molecular and physical properties of 2-Chloro-2-methylbutanal are summarized
in the table below. These data are critical for reaction planning, analytical method development,
and computational modeling.
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Property Value Source

Molecular Formula C5H9CIO PubChem[1]
Molecular Weight 120.58 g/mol PubChem[1]
IUPAC Name 2-chloro-2-methylbutanal PubChem[1]
Canonical SMILES CCC(C)(Cc=0)ClI PubChem[1]

InChl=1S/C5H9CIO/c1-3-
InChl PubChem[1]
5(2,6)4-7/h4H,3H2,1-2H3

MXWKTIUMQXDJTD-
InChiKey PubChem[1]
UHFFFAOYSA-N

Chemical Structure and Properties Relationship

The chemical structure of a molecule dictates its physical and chemical properties. The
following diagram illustrates the logical flow from the compound's name to its structural
representation and consequently its key molecular identifiers and properties.
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Compound Identification
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Caption: Logical relationship between the name, structure, and derived properties of 2-Chloro-
2-methylbutanal.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-Chloro-2-
methylbutanal are highly dependent on the specific research context, including scale, required
purity, and available analytical instrumentation. For validated and reproducible methodologies,
researchers are advised to consult peer-reviewed chemical literature and established synthetic
chemistry journals. Key search terms would include "synthesis of 2-Chloro-2-methylbutanal,”
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"preparation of a-chloro aldehydes," and analytical methods such as "GC-MS analysis of
halogenated aldehydes” or "NMR spectroscopy of 2-Chloro-2-methylbutanal.”

For specific procedural guidance, it is recommended to refer to publications detailing the
synthesis of structurally related a-chloro aldehydes, as the underlying principles of synthesis
and purification will likely be analogous. Standard laboratory techniques for handling
chlorinated organic compounds should be strictly followed, with appropriate personal protective
equipment and engineering controls in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b14384951?utm_src=pdf-body
https://www.benchchem.com/product/b14384951?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-2-methylbutanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-2-methylbutanal
https://www.benchchem.com/product/b14384951#2-chloro-2-methylbutanal-molecular-weight-and-formula
https://www.benchchem.com/product/b14384951#2-chloro-2-methylbutanal-molecular-weight-and-formula
https://www.benchchem.com/product/b14384951#2-chloro-2-methylbutanal-molecular-weight-and-formula
https://www.benchchem.com/product/b14384951#2-chloro-2-methylbutanal-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14384951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14384951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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